Cas no 2228917-62-0 (5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine
• CAS No: 2228917-62-0
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 6249959
• PubChem ID: 165651347
• Update Time: 2025-05-20

5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine
• EN300-1975829
• 2228917-62-0

• Inchi： 1S/C8H6ClN3O/c9-6-3-11-2-1-5(6)8-7(10)4-12-13-8/h1-4H,10H2
• InChI Key： NBBPVWBYWKGRDU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine

Introduction to 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine (CAS No: 2228917-62-0)

5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine, identified by the chemical abstracts service number 2228917-62-0, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyridine core substituted with a chloro group at the 3-position and an oxazole ring linked via an amine functionality at the 4-position. Such structural motifs are frequently explored in medicinal chemistry for their ability to modulate biological pathways, particularly in the development of novel therapeutic agents.

The 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine scaffold presents a unique combination of electronic and steric properties that make it an attractive candidate for further investigation. The presence of the chloro-substituted pyridine ring introduces electrophilic centers, which can participate in various chemical reactions, while the oxazole ring contributes to hydrogen bonding capabilities and overall molecular rigidity. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in disease pathways.

In recent years, there has been a surge in research focused on developing small-molecule modulators of protein-protein interactions (PPIs), which play a crucial role in numerous biological processes. The 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine structure has shown promise as a lead compound in this area. Specifically, its ability to interact with specific pockets on target proteins has been investigated using computational modeling and experimental validation. Studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in cancer and inflammatory diseases.

The oxazole ring in 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine is a key pharmacophore that contributes to its binding affinity and selectivity. Oxazole derivatives are well-documented for their role in drug discovery due to their ability to form stable hydrogen bonds and engage in hydrophobic interactions with biological targets. The chloro-substituted pyridine moiety further enhances the compound's potential by providing additional interaction points with polar residues in the binding site. This dual functionality makes 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine a versatile scaffold for designing molecules with tailored biological activity.

Recent advancements in high-throughput screening (HTS) and structure-based drug design have accelerated the discovery of novel therapeutic agents. The 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-amine compound has been subjected to HTS campaigns targeting various disease-related protein families. Preliminary results indicate that it demonstrates inhibitory effects against several enzyme targets, including those involved in metabolic pathways and signal transduction cascades. These findings have prompted further optimization efforts aimed at improving potency, selectivity, and pharmacokinetic properties.

The synthesis of 5-(3-chloropyridin-4-yl)-1,2-oxazol-4-am ine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the chloro group onto the pyridine ring, followed by cyclocondensation to form the oxazole core. The final step involves amine functionalization to achieve the desired structure. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthetic routes for this class of compounds.

The pharmacological profile of 5-(3-chloropyridin -4 -yl)-1 ,2 -ox az ol -4 -ami ne is being actively investigated in both preclinical and clinical settings. In vitro studies have demonstrated its ability to disrupt aberrant signaling pathways associated with diseases such as cancer and neurodegeneration. Additionally, animal models have provided insights into its potential therapeutic effects, including anti-inflammatory and antiproliferative activities. These findings support its continued development as a candidate for treating a range of disorders.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The 5-(3-chloropyridin -4 -yl)-1 ,2 -ox az ol -4 -ami ne compound exemplifies this synergy, as its discovery stems from a rational design approach grounded in structural biology and medicinal chemistry principles. As research progresses, it is expected that additional derivatives will be synthesized and tested to further refine their therapeutic potential.

In conclusion,5-(3-chloropyridin -4 -yl)-1 ,2 -ox az ol -4 -ami ne (CAS No: 2228917 62 0) represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its exploration underscores the importance of innovative molecular design in addressing unmet medical needs. Future studies will likely focus on optimizing its pharmacological properties while exploring new applications across multiple therapeutic areas.